Cas no 1807055-89-5 (Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate
• CAS No: 1807055-89-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 4950990
• Update Time: 2025-06-13

Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate

• Inchi： 1S/C12H15NO4/c1-16-11(14)7-6-8-9(12(15)17-2)4-3-5-10(8)13/h3-5H,6-7,13H2,1-2H3
• InChI Key： TWIYLSOQBRRCMK-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1C(=CC=CC=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• XLogP3: 1.2
• Topological Polar Surface Area: 78.6

Additional information on Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate

Comprehensive Overview of Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1807055-89-5)

Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1807055-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This ester derivative, featuring both amino and methoxycarbonyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₅NO₄, highlights its moderate complexity, making it a valuable building block for drug discovery and material science.

In recent years, the demand for high-purity intermediates like Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate has surged, driven by advancements in small-molecule therapeutics and green chemistry. Researchers frequently search for "CAS 1807055-89-5 suppliers" or "applications of Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate," reflecting its relevance in peptide synthesis and catalysis. The compound's bifunctional nature allows for selective modifications, aligning with the growing trend toward sustainable synthesis routes and atom-efficient reactions.

The synthesis of Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate typically involves esterification and amination steps, optimized for minimal byproduct formation. Its benzoate core and methoxypropyl side chain contribute to its stability under various conditions, a feature highly sought after in pharmaceutical formulation. Analytical techniques such as HPLC and NMR spectroscopy are critical for verifying its purity, a key concern for laboratories focusing on API development.

From an industrial perspective, CAS 1807055-89-5 is often explored for its role in bioconjugation and prodrug design. Its compatibility with click chemistry protocols makes it a candidate for targeted drug delivery systems, a hot topic in oncology research. Additionally, its low toxicity profile aligns with the increasing regulatory emphasis on safer chemical alternatives, further boosting its market appeal.

Environmental considerations also play a role in the compound's adoption. With the rise of green chemistry initiatives, Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate is evaluated for its biodegradability and eco-friendly synthesis potential. This aligns with global searches for "sustainable chemical intermediates" and "non-toxic benzoate derivatives," highlighting its dual relevance in science and environmental stewardship.

In summary, Methyl 3-amino-2-(3-methoxy-3-oxopropyl)benzoate (CAS No. 1807055-89-5) represents a critical intersection of pharmaceutical innovation and sustainable chemistry. Its multifaceted applications, coupled with stringent quality requirements, position it as a compound of enduring interest for researchers and manufacturers alike.